Cas no 68293-32-3 (5-Methyl-7-hydroxy-1-indanone)

5-Methyl-7-hydroxy-1-indanone structure
5-Methyl-7-hydroxy-1-indanone structure
Product Name:5-Methyl-7-hydroxy-1-indanone
CAS No:68293-32-3
MF:C10H10O2
MW:162.185203075409
CID:833825
PubChem ID:11137451
Update Time:2025-04-19

5-Methyl-7-hydroxy-1-indanone Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-7-hydroxy-1-indanone
    • 7-hydroxy-5-methyl-2,3-dihydroinden-1-one
    • 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-5-methyl-
    • 2',3'-dihydro-7-hydroxy-5-methylinden-1-one
    • 5-Methyl-7-hydroxy-1-indanoln
    • 7-HYDROXY-5-METHYL-1-INDANONE
    • 7-hydroxy-5-methylindan-1-one
    • 7-Hydroxy-5-methylindanon-(1)
    • AG-G-61779
    • AM1138
    • CTK5C7728
    • KB-246610
    • FT-0762976
    • 7-hydroxy-5-methyl-2,3-dihydro-1H-inden-1-one
    • 7-Hydroxy-5-methyl-indan-1-one
    • AC-23411
    • 68293-32-3
    • DTXSID40456502
    • AKOS022636387
    • SCHEMBL17397694
    • Inchi: 1S/C10H10O2/c1-6-4-7-2-3-8(11)10(7)9(12)5-6/h4-5,12H,2-3H2,1H3
    • InChI Key: UXKFGUFWESXHMB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC(C)=CC=2CC1)O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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